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Introduction

o-Cresolphthalein complexone, also known as phthalein purple or metalphthalein, is a
metallochromic indicator belonging to the phthalein dye family.[1][2] It is a valuable analytical
reagent primarily utilized in the quantitative determination of alkaline earth metal ions, most
notably calcium.[3][4] Its distinct color change in the presence of these ions at a specific pH
range makes it an essential tool in various applications, including clinical diagnostics for serum
calcium analysis and environmental testing for water hardness.[3][5] This guide provides a
comprehensive overview of o-cresolphthalein complexone, including its chemical properties,
purity, and detailed experimental protocols for its key applications.

Chemical and Physical Properties

o-Cresolphthalein complexone is a white to off-white crystalline powder.[6] It is soluble in
methanol, ethanol, and agueous alkaline solutions like sodium hydroxide, but insoluble in
water.[6][7] The compound is stable under standard storage conditions, though it should be
protected from light and moisture.[6][8]

Table 1: Quantitative Data for o-Cresolphthalein Complexone
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Parameter Value References
CAS Number 2411-89-4 [11[71[8]1[9][10]
Molecular Formula C32H32N2012 [1]09]
Molecular Weight 636.6 g/mol [9]
Appearance White to off-white powder [6][11]

Purity (Dye Content) >80% [6][8]

Melting Point 181-185 °C (decomposes)

Colorless at pH 8.2 to
pH Range for Color Change [6][8]
red/purple at pH 9.8

Maximum Absorption (Amax) 577-580 nm (in 0.1 M NaOH) [6][8]

Experimental Protocols

Protocol for Colorimetric Determination of Serum
Calcium

This method is based on the specific reaction where calcium ions form a violet-colored complex
with o-cresolphthalein complexone in an alkaline medium.[3][12] The intensity of the color
produced is directly proportional to the calcium concentration and can be measured
spectrophotometrically.[3]

Principle: In an alkaline solution, o-cresolphthalein complexone binds with calcium ions to
form a stable, colored complex.[3][8] 8-hydroxyquinoline is often added to the reagent to
prevent interference from magnesium ions by preferentially chelating them.[12]

Reagents:
e Calcium Chromogen Solution:
o 0-Cresolphthalein Complexone (OCPC): 32.5 mg

o 8-hydroxyquinoline: 1.1 g
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o Concentrated Hydrochloric Acid: 7.5 mL

o Deionized Water: Add to a final volume of 500 mL. Stir until all components are fully
dissolved.[13]

o Diethylamine Buffer Solution:
o Diethylamine: 21 mL
o Deionized Water: Add to a final volume of 500 mL.[13]

o Working Reagent: Mix the calcium chromogen solution, diethylamine buffer solution, and
methanol in a 1.5:1.5:1.0 ratio. This working reagent should be prepared fresh before use.
[13]

e Calcium Standard Solution (1 mg/mL):

o Accurately weigh 2.5 g of anhydrous calcium carbonate (dried at 110°C for at least 2
hours).

o Place it in a 1000 mL volumetric flask and add 100 mL of deionized water.

o Slowly add 5 mL of concentrated hydrochloric acid dropwise until the calcium carbonate is
completely dissolved.

o Make up the volume to 1000 mL with deionized water and mix thoroughly.[13]
Procedure:

o Sample Preparation: Collect blood samples and centrifuge at 3000 rpm for 15-20 minutes to
separate the serum.[13]

e Assay:

o Pipette 20 pL of serum sample, standard, or deionized water (for blank) into respective
test tubes.

o Add 1.0 mL of the freshly prepared working reagent to each tube.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.guidechem.com/question/what-are-the-applications-of-o-id142596.html
https://www.guidechem.com/question/what-are-the-applications-of-o-id142596.html
https://www.guidechem.com/question/what-are-the-applications-of-o-id142596.html
https://www.guidechem.com/question/what-are-the-applications-of-o-id142596.html
https://www.guidechem.com/question/what-are-the-applications-of-o-id142596.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mix well and incubate at room temperature for 5 minutes.

o Measurement: Measure the absorbance of the samples and the standard against the blank
at 570 nm.

o Calculation:

o Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x
Concentration of Standard

Protocol for Complexometric Titration of Alkaline Earth
Metals

o-Cresolphthalein complexone serves as an indicator for the direct titration of alkaline earth
metals like Calcium (Ca?*), Magnesium (Mg?*), Strontium (Sr?*), and Barium (Ba?*) with a
chelating agent, typically EDTA (ethylenediaminetetraacetic acid).[1][7]

Principle: The titration is performed in an alkaline solution (pH ~11) where the metal ions form a
colored complex with the o-cresolphthalein complexone indicator.[7][14] As the titrant (EDTA)
is added, it progressively binds with the free metal ions. At the endpoint, EDTA removes the
metal ions from the indicator-metal complex, causing a sharp color change from colored
(pink/purple) to colorless.[7]

Reagents:

o EDTA Titrant (0.01 M): Prepare by dissolving the appropriate amount of disodium EDTA in
deionized water.

o Ammonia Buffer (pH 10): Prepare by dissolving ammonium chloride in concentrated
ammonia solution and diluting with deionized water.

e 0-Cresolphthalein Complexone Indicator: Prepare a 0.05% (w/v) solution in a suitable
solvent like ethanol or a slightly alkaline agueous solution.

o Sample Solution: A solution containing the unknown concentration of the alkaline earth metal
ion.
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Procedure:

Pipette a known volume of the sample solution into an Erlenmeyer flask.
e Add a sufficient amount of ammonia buffer to bring the pH to approximately 10.

e Add 2-3 drops of the o-cresolphthalein complexone indicator solution. The solution should
turn a pink or violet color, indicating the formation of the metal-indicator complex.

« Titrate the solution with the standardized EDTA solution. The color will gradually fade.

e The endpoint is reached when the solution undergoes a final color change from pink/violet to
colorless.

¢ Record the volume of EDTA titrant used.

o Calculate the concentration of the metal ion in the sample based on the stoichiometry of the
metal-EDTA reaction (typically 1:1).

Experimental Workflow and Signaling Pathway
Visualization

The following diagram illustrates the experimental workflow for the colorimetric determination of
serum calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. o-Cresolphthalein complexon, Hi-AR™/ACS [himedialabs.com]

2.2411-89-4 CAS | 0-CRESOLPHTHALEIN COMPLEXONE | Laboratory Chemicals | Article
No. 03011 [lobachemie.com]

3. gspchem.com [gspchem.com]

4. o-Cresolphthalein Complexone | 2411-89-4 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1221799?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221799?utm_src=pdf-custom-synthesis
https://www.himedialabs.com/us/grm346-o-cresolphthalein-complexon-hi-ar-acs.html
https://www.lobachemie.com/complexometric-indicators-03011/oCRESOLPHTHALEIN-COMPLEXONE-CASNO-2411-89-4.aspx
https://www.lobachemie.com/complexometric-indicators-03011/oCRESOLPHTHALEIN-COMPLEXONE-CASNO-2411-89-4.aspx
https://gspchem.com/products/o-cresolphthalein-complexon/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6431655.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. medium.com [medium.com]
6. adipogen.com [adipogen.com]

7. Thermo Scientific Chemicals o-Cresolphthalein complexone, indicator grade 1 g | Buy
Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

8. 0-Cresolphthalein Complexone - CAS-Number 2411-89-4 - Order from Chemodex
[chemodex.com]

9. calpaclab.com [calpaclab.com]

10. CAS 2411-89-4: o-Cresolphthalein complexone | CymitQuimica [cymitquimica.com]
11. tmmedia.in [tmmedia.in]

12. taylorandfrancis.com [taylorandfrancis.com]

13. Page loading... [guidechem.com]

14. Cas 2411-89-4,0-Cresolphthalein Complexone | lookchem [lookchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to o-Cresolphthalein
Complexone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221799#0-cresolphthalein-complexone-cas-
number-and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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